3-methyl-6-phenyl-6,7-dihydro-2,1-benzisoxazol-4(5H)-one

• IUPAC Name: 3-methyl-6-phenyl-6,7-dihydro-5H-2,1-benzoxazol-4-one
• InChI: InChI=1S/C14H13NO2/c1-9-14-12(15-17-9)7-11(8-13(14)16)10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3
• InChI Key: NTRHZKGBEZEVMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NO1)CC(CC2=O)C3=CC=CC=C3
• Molecular Formula: C14H13NO2
• Molecular Weight: 227.26 g/mol

Description

Synthesis Analysis

The synthesis of isoxazolone derivatives, including compounds similar to "3-methyl-6-phenyl-6,7-dihydro-2,1-benzisoxazol-4(5H)-one," often involves N-bromosuccinimide (NBS)-promoted, three-component reactions. These syntheses are notable for their efficiency and mild reaction conditions, resulting in high yields of the target compounds (Kiyani et al., 2015).

Molecular Structure Analysis

The molecular structure of isoxazolone derivatives has been extensively studied using density functional theory (DFT). DFT studies provide detailed insights into the geometrical properties, vibrational wavenumbers, and electronic properties, including the energies of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), through the time-dependent DFT (TD-DFT) approach (Kiyani et al., 2015).

Chemical Reactions and Properties

Isoxazol-5(4H)-one derivatives engage in various chemical reactions, including three-component condensation reactions, which are crucial for synthesizing a wide array of isoxazolone compounds. These reactions are pivotal for creating derivatives with different substituents, influencing the compound's reactivity and properties (Cheng et al., 2009).